Cas no 2229086-71-7 (tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate
• CAS No: 2229086-71-7
• MF: C₁₄H₁₈F₃NO₃
• MW: 305.292834758759
• CID: 6143621
• PubChem ID: 165969548
• Update Time: 2025-09-24

tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate
• EN300-1891160
• tert-butyl N-[2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenyl]carbamate
• 2229086-71-7

• Inchi： 1S/C14H18F3NO3/c1-13(2,3)21-12(20)18-11-5-4-9(15)8-10(11)14(16,17)6-7-19/h4-5,8,19H,6-7H2,1-3H3,(H,18,20)
• InChI Key： MMFMQVPPGYDHSM-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=C(C=CC=1NC(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 305.12387792g/mol
• Monoisotopic Mass: 305.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate (CAS No. 2229086-71-7)

The compound tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate (CAS No. 2229086-71-7) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoro-hydroxypropyl moiety and a fluorophenylcarbamate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate contributes to its lipophilicity, a critical factor in optimizing drug-like properties. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to molecular scaffolds can significantly impact efficacy and safety profiles.

One of the most searched questions in the field is: "How do fluorinated groups improve drug performance?" The answer lies in the ability of fluorine to form strong bonds with carbon, reducing susceptibility to enzymatic degradation. This compound's difluoro-hydroxypropyl segment exemplifies this principle, offering researchers a versatile building block for designing next-generation therapeutics. Additionally, its tert-butyl carbamate group provides protective functionality, a common strategy in prodrug development.

The synthesis of CAS No. 2229086-71-7 typically involves multi-step organic reactions, including nucleophilic substitution and carbamate formation. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing its purity and structure. These methods are frequently discussed in online forums, with queries like "How to confirm the structure of complex fluorinated compounds?" gaining traction among synthetic chemists.

From an industrial perspective, tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate is gaining attention as a potential intermediate for crop protection agents. The agrochemical sector values fluorine-containing compounds for their ability to enhance pesticidal activity while minimizing environmental impact. This resonates with the global push toward sustainable agriculture, a hot topic in both academic and commercial circles.

Another area of interest is the compound's potential role in PET (positron emission tomography) tracer development. The fluorophenyl moiety could serve as a labeling site for fluorine-18, a radioisotope widely used in medical imaging. This application addresses the frequent search query: "What are novel fluorinated precursors for radiopharmaceuticals?"

Quality control of CAS No. 2229086-71-7 requires stringent protocols due to the presence of multiple functional groups. Impurity profiling using HPLC and LC-MS is crucial, especially when the compound is intended for pharmaceutical use. Discussions about "Analytical method development for carbamate-containing compounds" frequently appear in chromatography-focused communities.

The stability of tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate under various conditions is another research focus. Questions like "How to store fluorinated carbamates properly?" are common among laboratory technicians. Generally, anhydrous conditions and low temperatures are recommended to preserve the integrity of both the carbamate and difluoroalkyl groups.

In conclusion, tert-butyl N-2-(1,1-difluoro-3-hydroxypropyl)-4-fluorophenylcarbamate (CAS No. 2229086-71-7) represents an important class of fluorinated building blocks with diverse applications. Its relevance to current research trends, including drug discovery, agrochemical development, and medical imaging, ensures continued interest from the scientific community. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound will likely play an increasingly prominent role in innovation across multiple industries.